Cas no 956705-89-8 (5-Chloro-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-4-(4-fluorophenyl)-1,3-thiazole)

• Product Name: 5-Chloro-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-4-(4-fluorophenyl)-1,3-thiazole
• CAS No: 956705-89-8
• MF: C₁₄H₁₀Cl₂FN₃S
• MW: 342.218702793121
• CID: 5694486
• PubChem ID: 4594182
• Update Time: 2025-10-24

5-Chloro-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-4-(4-fluorophenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-chloro-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-4-(4-fluorophenyl)-
• 3T-0085
• 5-chloro-2-(4-chloro-3,5-dimethylpyrazol-1-yl)-4-(4-fluorophenyl)-1,3-thiazole
• AKOS005089613
• 5-chloro-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-4-(4-fluorophenyl)-1,3-thiazole
• 956705-89-8
• 5-Chloro-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-4-(4-fluorophenyl)-1,3-thiazole

• Inchi： 1S/C14H10Cl2FN3S/c1-7-11(15)8(2)20(19-7)14-18-12(13(16)21-14)9-3-5-10(17)6-4-9/h3-6H,1-2H3
• InChI Key： JJXVJKONGGAEPQ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C2=NC(=C(S2)Cl)C2C=CC(=CC=2)F)C=1C

Computed Properties

• Exact Mass: 340.9956521g/mol
• Monoisotopic Mass: 340.9956521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 59Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 486.0±55.0 °C(Predicted)
• pka: -2.47±0.10(Predicted)

Additional information on 5-Chloro-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-4-(4-fluorophenyl)-1,3-thiazole

Comprehensive Overview of 5-Chloro-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-4-(4-fluorophenyl)-1,3-thiazole (CAS No. 956705-89-8)

The compound 5-Chloro-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-4-(4-fluorophenyl)-1,3-thiazole (CAS No. 956705-89-8) is a structurally complex heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This thiazole-derived compound features a unique combination of chloro, fluoro, and pyrazole substituents, making it a valuable scaffold for various applications. Its molecular formula is C₁₄H₁₁Cl₂FN₂S, with a molecular weight of 329.22 g/mol. The presence of multiple halogen atoms and aromatic systems contributes to its distinct physicochemical properties and reactivity.

In recent years, researchers have explored the potential of 5-Chloro-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-4-(4-fluorophenyl)-1,3-thiazole as a key intermediate in the synthesis of biologically active compounds. Its structural motifs are frequently found in molecules with antimicrobial, anti-inflammatory, and antifungal activities. The thiazole core, in particular, is known for its role in drug discovery, as it mimics natural heterocycles found in many pharmaceuticals. The incorporation of fluorophenyl and chloropyrazole groups enhances the compound's ability to interact with biological targets, making it a promising candidate for further development.

One of the most frequently asked questions about this compound is its synthetic route and scalability. The synthesis typically involves multi-step reactions, including cyclization and halogenation processes, to achieve the desired thiazole framework. Researchers have optimized these methods to improve yield and purity, addressing concerns about cost-effectiveness and environmental impact. Additionally, the compound's stability under various conditions has been a topic of interest, as it influences storage and handling protocols.

The agrochemical industry has also shown interest in 5-Chloro-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-4-(4-fluorophenyl)-1,3-thiazole due to its potential as a pesticide or herbicide precursor. Its halogen-rich structure aligns with the growing demand for eco-friendly alternatives to traditional agrochemicals. Studies have investigated its mode of action, particularly its interaction with enzyme targets in pests, which could lead to the development of more sustainable crop protection solutions.

From a pharmaceutical perspective, the compound's bioavailability and metabolic stability are critical factors. Researchers are exploring modifications to its structure to enhance these properties while retaining its biological activity. The fluorophenyl moiety, for instance, is known to improve lipophilicity and membrane permeability, which are essential for drug delivery. These investigations are part of broader efforts to address drug resistance and improve therapeutic outcomes.

In conclusion, 5-Chloro-2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)-4-(4-fluorophenyl)-1,3-thiazole (CAS No. 956705-89-8) represents a versatile and highly functionalized compound with significant potential in both medicinal and agrochemical applications. Its unique structural features and reactivity continue to inspire innovative research, addressing contemporary challenges in synthetic chemistry and molecular design. As scientific advancements progress, this compound is likely to play an increasingly important role in the development of next-generation therapeutics and agricultural solutions.